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Compound of Interest

Compound Name: Cedrin

Cat. No.: B133356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cedrin, a dihydroflavonol found in plants such as Cedrus deodara, has garnered interest for its

potential therapeutic properties, including neuroprotective effects.[1] Accurate and sensitive

quantification of cedrin in plant extracts is crucial for quality control, standardization of herbal

products, and pharmacokinetic studies. This application note provides a detailed protocol for

the analysis of cedrin using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful

technique for the selective and sensitive detection of secondary metabolites in complex

matrices.

Chemical Profile of Cedrin
Property Value

Chemical Name 6-methyldihydromyricetin

Molecular Formula C₁₆H₁₄O₈

Molecular Weight 334.28 g/mol

CAS Number 75513-81-4

Chemical Class Dihydroflavonol

Natural Sources Cedrus deodara (Deodar Cedar)
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Experimental Protocols
Sample Preparation: Extraction of Cedrin from Plant
Material
This protocol outlines a standard method for the extraction of flavonoids, including cedrin, from

dried plant material.

Materials:

Dried and powdered plant material (e.g., heartwood of Cedrus deodara)

Methanol (HPLC grade)

Deionized water

Vortex mixer

Ultrasonic bath

Centrifuge

0.22 µm syringe filters

Procedure:

Weigh 1.0 g of the powdered plant material into a centrifuge tube.

Add 20 mL of 80% methanol in water.

Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

Centrifuge the mixture at 4000 rpm for 15 minutes.

Carefully decant the supernatant into a clean collection tube.

Repeat the extraction process (steps 2-6) on the plant residue to ensure complete extraction.
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Combine the supernatants from both extractions.

Filter the combined extract through a 0.22 µm syringe filter into an autosampler vial for LC-

MS analysis.
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Caption: Experimental workflow for the extraction of cedrin.
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LC-MS/MS Method for Quantitative Analysis
The following parameters are based on established methods for the analysis of flavonoids and

phenolic compounds in Cedrus deodara extracts and can be adapted for the quantification of

cedrin.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole

mass spectrometer.

Chromatographic Conditions:

Parameter Recommended Setting

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5% B to 95% B over 10 minutes, followed by a

5-minute re-equilibration

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometry Conditions:
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Parameter Recommended Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1) m/z 335.08 [M+H]⁺ (Proposed)

Product Ions (Q3) m/z 179.03, m/z 153.02 (Proposed)

Collision Energy To be optimized for cedrin standard

Dwell Time 100 ms

Note: The proposed MRM transitions are based on the typical fragmentation patterns of

dihydroflavonols, which often involve cleavage of the C-ring. These transitions should be

confirmed by analyzing a pure cedrin standard.

Data Presentation
The following table presents hypothetical quantitative data for cedrin in different extracts of

Cedrus deodara. This data is for illustrative purposes, as there is limited published quantitative

data for cedrin.

Table 1: Hypothetical Quantitative Data of Cedrin in Cedrus deodara Extracts

Extract Type Plant Part Extraction Solvent

Cedrin
Concentration
(µg/g of dry plant
material)

Crude Extract 1 Heartwood 80% Methanol 15.2 ± 1.8

Crude Extract 2 Bark 70% Ethanol 8.5 ± 0.9

Fractionated Extract Heartwood Ethyl Acetate Fraction 32.7 ± 3.1

Biological Context: Cedrin's Role in Apoptosis
Signaling
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Cedrin has been shown to exhibit neuroprotective effects by modulating the apoptotic pathway.

Specifically, it is suggested to inhibit apoptosis by downregulating the expression of the pro-

apoptotic protein Bax and upregulating the anti-apoptotic protein Bcl-2, which in turn leads to a

decrease in the activity of Caspase-3, a key executioner of apoptosis.
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Caption: Proposed signaling pathway of cedrin in apoptosis.

Conclusion
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This application note provides a comprehensive framework for the extraction and quantitative

analysis of cedrin from plant materials using LC-MS. The detailed protocols for sample

preparation and LC-MS/MS analysis, along with the proposed MRM transitions, offer a solid

starting point for researchers. The provided diagrams illustrate the experimental workflow and

the potential mechanism of action of cedrin, aiding in the understanding of its analysis and

biological significance. Further optimization and validation of the method with a certified cedrin
standard are recommended for achieving accurate and reliable quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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